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Compound of Interest

Compound Name: Hydroxyprogesterone caproate

Cat. No.: B1673979 Get Quote

This document provides essential safety and logistical information for the proper disposal of

hydroxyprogesterone caproate, a synthetic progestin, within a research and drug

development laboratory setting. Adherence to these procedures is critical to ensure personnel

safety, environmental protection, and regulatory compliance.

Hydroxyprogesterone caproate is classified as a hazardous substance, with potential

reproductive toxicity and carcinogenic effects.[1][2][3][4] Furthermore, it is recognized as being

very toxic to aquatic life, with long-lasting environmental consequences.[1][5] Therefore, it is

imperative that this compound and its associated waste are managed in accordance with all

applicable federal, state, and local regulations.

Waste Classification and Segregation
Proper disposal begins with accurate waste characterization and segregation at the point of

generation. Due to its hazardous properties, all materials contaminated with

hydroxyprogesterone caproate must be treated as hazardous pharmaceutical waste.

Table 1: Hydroxyprogesterone Caproate Waste Streams and Handling
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Waste Stream Description Recommended Container

Unused/Expired Pure

Compound

Pure, unadulterated

hydroxyprogesterone caproate

powder or solution.

Black, leak-proof, and clearly

labeled hazardous waste

container.

Contaminated Labware

Glassware, plasticware, pipette

tips, and other disposable

items that have come into

direct contact with

hydroxyprogesterone

caproate.

Black, leak-proof, and clearly

labeled hazardous waste

container.

Contaminated Personal

Protective Equipment (PPE)

Gloves, lab coats, and other

PPE contaminated with

hydroxyprogesterone

caproate.

Black, leak-proof, and clearly

labeled hazardous waste

container.

Aqueous Solutions

Buffer solutions or other

aqueous mixtures containing

hydroxyprogesterone

caproate.

Designated, sealed, and

labeled hazardous liquid waste

container.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe handling and disposal of

hydroxyprogesterone caproate waste.

2.1. Personal Protective Equipment (PPE)

Before handling hydroxyprogesterone caproate or its waste, all personnel must wear

appropriate PPE:

Safety goggles with side shields

Impervious gloves (e.g., nitrile)

A lab coat
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2.2. Waste Collection

Segregate Waste: At the point of generation, immediately place all contaminated materials

into the appropriate, clearly labeled hazardous waste container.

Avoid Mixing: Do not mix hydroxyprogesterone caproate waste with non-hazardous waste

streams.

Container Management: Keep waste containers securely closed when not in use. Ensure

containers are in a designated and secure storage area.

2.3. Accidental Spills

In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Ventilate: If safe to do so, increase ventilation in the area.

Containment: For liquid spills, use an absorbent material to contain the spill. For solid spills,

carefully sweep or vacuum the material, avoiding dust generation.

Cleaning: Clean the spill area thoroughly with an appropriate solvent, followed by soap and

water.

Waste Disposal: All materials used for spill cleanup must be disposed of as hazardous

waste.

2.4. Final Disposal

Licensed Waste Hauler: The final disposal of hydroxyprogesterone caproate waste must

be conducted through a licensed hazardous waste disposal company.

Incineration: The preferred method for the disposal of hazardous pharmaceutical waste is

incineration at a permitted treatment facility.[6][7]

Regulatory Compliance: Ensure that all disposal activities are in full compliance with the

Resource Conservation and Recovery Act (RCRA) as well as state and local regulations.[6]
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[7][8]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials potentially contaminated with hydroxyprogesterone caproate.
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Material Generation

Is the material contaminated
with Hydroxyprogesterone Caproate?

Dispose as
Non-Hazardous Waste

No

Classify as Hazardous
Pharmaceutical Waste

Yes

Segregate into appropriate
waste stream

Pure Compound / Expired Stock

Solid

Contaminated Labware / PPE

Solid

Aqueous Solutions

Liquid

Place in labeled, black
hazardous waste container

Place in labeled, hazardous
liquid waste container

Store in designated
secure area

Arrange for pickup by
licensed hazardous waste hauler

Final Disposal via
Incineration

Click to download full resolution via product page

Caption: Hydroxyprogesterone Caproate Disposal Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1673979?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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